(-)-Gallocatechin
Overview
Description
(-)-gallocatechin is a a gallocatechin that has (2S,3R)-configuration. It has a role as an antioxidant, a radical scavenger and a metabolite. It is an enantiomer of a (+)-gallocatechin.
This compound is a natural product found in Camellia sinensis, Berchemia formosana, and other organisms with data available.
Scientific Research Applications
Antioxidant Activity : (-)-Gallocatechin has been identified as a potent natural antioxidant. For instance, Someya, Yoshiki, and Okubo (2002) found that gallocatechin isolated from banana peel exhibits strong antioxidant activity, with a higher concentration in the peel than in the pulp. This suggests that bananas, particularly their peels, are a good source of natural antioxidants due to their gallocatechin content (Someya, Yoshiki, & Okubo, 2002). Similarly, Plumb et al. (2002) studied the antioxidant properties of gallocatechin and prodelphinidins from pomegranate peel, demonstrating their effectiveness in inhibiting lipid peroxidation and scavenging radicals (Plumb, de Pascual-Teresa, Santos-Buelga, Rivas-Gonzalo, & Williamson, 2002).
Bone Metabolism : Ko et al. (2009) explored the effects of tea catechins, including gallocatechin, on bone metabolism. They discovered that gallocatechin positively impacts bone metabolism by promoting osteoblastic activity and inhibiting osteoclast differentiations (Ko, Lau, Choy, & Leung, 2009).
Antimutagenic and Antiviral Properties : Matsuo et al. (1994) isolated gallocatechin from guava leaves and identified it as a bio-antimutagenic compound against UV-induced mutation in Escherichia coli. This underscores its potential role in DNA protection (Matsuo, Hanamure, Shimoi, Nakamura, & Tomita, 1994). Moreover, Theisen and Müller (2012) reported that a prodelphinidin-rich extract from Pelargonium sidoides roots, containing gallocatechin, exhibited anti-influenza virus activity both in vitro and in vivo, suggesting a potential application in antiviral therapies (Theisen & Müller, 2012).
- and demonstrated their potent anti-inflammatory activity and selective inhibition of cyclooxygenase isoenzymes. This finding suggests the potential use of gallocatechin in managing inflammatory conditions (Mansoor, Matalka, Qa’dan, Awad, & Schmidt, 2016).
Obesity and Adipose Tissue Inflammation : Peng et al. (2019) studied the effects of gallocatechin dimer on obesity and adipose tissue inflammation in mice. Their research indicated that gallocatechin could modulate obesity and improve insulin resistance by inhibiting preadipocyte differentiation and related proinflammatory responses (Peng, Jia, Hu, Du, Wang, Cheng, & Li, 2019).
Antibacterial Activity : McRae, Yang, Crawford, and Palombo (2008) identified gallocatechin as one of the antibacterial compounds isolated from Planchonia careya leaf extracts. This discovery supports the traditional use of these leaves in topical wound-healing remedies (McRae, Yang, Crawford, & Palombo, 2008).
SARS-CoV Inhibition : Roh (2012) found that gallocatechin gallate exhibited remarkable inhibition activity against the SARS-associated coronavirus (SARS-CoV) N protein, highlighting its potential as an antiviral agent (Roh, 2012).
Properties
IUPAC Name |
(2S,3R)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O7/c16-7-3-9(17)8-5-12(20)15(22-13(8)4-7)6-1-10(18)14(21)11(19)2-6/h1-4,12,15-21H,5H2/t12-,15+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMOCLSLCDHWDHP-DOMZBBRYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC(=C(C(=C3)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H](OC2=CC(=CC(=C21)O)O)C3=CC(=C(C(=C3)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10432358 | |
Record name | (-)-Gallocatechin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10432358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3371-27-5 | |
Record name | (-)-Gallocatechin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3371-27-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (-)-Gallocatechin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10432358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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